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Compound of Interest

Compound Name: Methyl 4-aminobutanoate

Cat. No.: B1217889

This guide provides crucial safety protocols, operational procedures, and disposal information
for the handling of Methyl 4-aminobutanoate Hydrochloride (CAS No: 13031-60-2) in a
laboratory setting. The following information is intended for researchers, scientists, and drug
development professionals to ensure safe handling and minimize potential risks.

Hazard Identification and Personal Protective
Equipment (PPE)

Methyl 4-aminobutanoate hydrochloride is classified as a hazardous substance. It is crucial to
use appropriate personal protective equipment to prevent exposure.[1][2][3][4]

Hazard Statements:

e H315: Causes skin irritation.[1][2][3]

e H319: Causes serious eye irritation.[1][2][3]

o H335: May cause respiratory irritation.[1][2][3]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2][3]

e P264: Wash skin thoroughly after handling.[1][2][3]
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e P271: Use only outdoors or in a well-ventilated area.[1][2][3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2][3]

The following table summarizes the recommended personal protective equipment for handling

this compound.

Protection Type

Specification

Purpose

Eye/Face Protection

Chemical safety goggles or
face shield (conforming to
EN166 or OSHA 29 CFR
1910.133).[4][5]

To protect against splashes

and dust.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Lab coat

or other protective clothing.[2]

[3](5]

To prevent skin contact and

irritation.[1]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 dust
mask) if ventilation is
inadequate or dust is
generated.[2][3][4]

To prevent respiratory tract

irritation from dust or aerosols.

[1]

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a

safe working environment.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[1][4][5]

 Facilities should be equipped with an eyewash station and a safety shower.[5]

Step-by-Step Handling Procedure:
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o Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work
area by removing any unnecessary items and ensuring emergency equipment is accessible.

» Weighing and Transfer: Conduct weighing and transferring of the solid compound in a fume
hood or a ventilated balance enclosure to minimize dust generation.[1][5]

e Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid
splashing. If the solvent is volatile, ensure adequate ventilation.

» Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[1] Decontaminate the work surface and any equipment used.

o Storage: Store Methyl 4-aminobutanoate hydrochloride in a tightly closed container in a
cool, dry, and well-ventilated area away from incompatible substances such as strong
oxidizing agents, strong acids, and strong bases.[1][4][5]

Emergency Procedures

Immediate and appropriate action is critical in the event of accidental exposure or a spill.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][4]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. If skin irritation occurs, get medical
advice/attention.[1][4]

¢ Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek
medical attention if you feel unwell.[1][4]

 Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Never give anything by mouth to an unconscious person. Get medical attention if
symptoms occur.[4]

The following diagram outlines the workflow for responding to an accidental spill.
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Caption: Workflow for handling an accidental chemical spill.
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Disposal Plan

Proper disposal of Methyl 4-aminobutanoate hydrochloride and its containers is imperative to
prevent environmental contamination and comply with regulations.

o Chemical Waste: Dispose of the chemical waste at an approved waste disposal plant.[1][4]
[6][7] Waste is classified as hazardous and must be disposed of in accordance with federal,
state, and local regulations.[1][6]

» Contaminated Packaging: Do not reuse empty containers.[1] Dispose of contaminated
packaging as unused product in a hazardous or special waste collection point.[6]

Physicochemical Properties

The following table summarizes key quantitative data for Methyl 4-aminobutanoate

hydrochloride.
Property Value Reference
Molecular Formula C5H12CINO2 [1]
Molecular Weight 153.61 g/mol [1112][3]
Appearance White crystalline powder [1]
Melting Point 120-127 °C [1]
Purity >98% [1]8]

Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) have not been
established for this compound.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for Methyl 4-
aminobutanoate Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217889#personal-protective-equipment-for-

handling-methyl-4-aminobutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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